Cas no 78235-07-1 (2-chloro-N-(propan-2-yl)aniline)

2-chloro-N-(propan-2-yl)aniline structure
78235-07-1 structure
Product Name:2-chloro-N-(propan-2-yl)aniline
CAS No:78235-07-1
MF:C9H12ClN
MW:169.651281356812
CID:534834
PubChem ID:522701
Update Time:2025-04-19

2-chloro-N-(propan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-chloro-N-(1-methylethyl)-
    • N-Isopropyl-2-chloroaniline
    • 2-Chloro-N-isopropylbenzenamine
    • 2-chloro-N-propan-2-ylaniline
    • 2-chloro-N-(propan-2-yl)aniline
    • SCHEMBL3228979
    • JCRMYLUIMGTZSR-UHFFFAOYSA-N
    • CS-0277359
    • 78235-07-1
    • Aniline, 2-chloro-N-isopropyl-
    • EN300-164250
    • 2-CHLORO-N-ISOPROPYLANILINE
    • DTXSID30335039
    • (2-chloro-phenyl)-isopropyl-amine
    • AKOS000239029
    • C78464
    • DB-303318
    • MFCD11145140
    • Inchi: 1S/C9H12ClN/c1-7(2)11-9-6-4-3-5-8(9)10/h3-7,11H,1-2H3
    • InChI Key: JCRMYLUIMGTZSR-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1NC(C)C

Computed Properties

  • Exact Mass: 169.0658271g/mol
  • Monoisotopic Mass: 169.0658271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 12Ų

2-chloro-N-(propan-2-yl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-164250-0.05g
2-chloro-N-(propan-2-yl)aniline
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0.05g
$299.0 2023-06-08
Enamine
EN300-164250-0.1g
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$314.0 2023-06-08
Enamine
EN300-164250-0.25g
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$328.0 2023-06-08
Enamine
EN300-164250-0.5g
2-chloro-N-(propan-2-yl)aniline
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0.5g
$341.0 2023-06-08
Enamine
EN300-164250-1.0g
2-chloro-N-(propan-2-yl)aniline
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1g
$355.0 2023-06-08
Enamine
EN300-164250-2.5g
2-chloro-N-(propan-2-yl)aniline
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2.5g
$697.0 2023-06-08
Enamine
EN300-164250-5.0g
2-chloro-N-(propan-2-yl)aniline
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5g
$1033.0 2023-06-08
Enamine
EN300-164250-10.0g
2-chloro-N-(propan-2-yl)aniline
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10g
$1531.0 2023-06-08
Enamine
EN300-164250-50mg
2-chloro-N-(propan-2-yl)aniline
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50mg
$119.0 2023-09-22
Enamine
EN300-164250-100mg
2-chloro-N-(propan-2-yl)aniline
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$125.0 2023-09-22

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